Cas no 1249526-47-3 (Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate)

Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate structure
1249526-47-3 structure
Product Name:Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
CAS No:1249526-47-3
MF:C5H5ClN2O2S
MW:192.623398542404
CID:4691201
Update Time:2023-08-15

Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
    • Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
    • Inchi: 1S/C5H5ClN2O2S/c1-10-4(9)2-3(6)8-5(7)11-2/h1H3,(H2,7,8)
    • InChI Key: KILKSDBUFGNOQL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)SC(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Topological Polar Surface Area: 93.4
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